N-(2-methylbenzyl)-3-[(4-methylphenyl)sulfanyl]propanamide

• Molecular Formula: C18H21NOS
• Molecular Weight: 299.4 g/mol
• IUPAC Name: N-[(2-methylphenyl)methyl]-3-(4-methylphenyl)sulfanylpropanamide
• InChI: InChI=1S/C18H21NOS/c1-14-7-9-17(10-8-14)21-12-11-18(20)19-13-16-6-4-3-5-15(16)2/h3-10H,11-13H2,1-2H3,(H,19,20)
• InChI Key: PYBIJXLAYNPJIL-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)SCCC(=O)NCC2=CC=CC=C2C

Description

N-(2-methylbenzyl)-3-[(4-methylphenyl)sulfanyl]propanamide, also known as MPSP, is a chemical compound that has been studied for its potential use in scientific research.

Scientific Research Applications

N-(2-methylbenzyl)-3-[(4-methylphenyl)sulfanyl]propanamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the sigma-1 receptor, which is a protein that is involved in various cellular processes including calcium signaling and ion channel regulation. N-(2-methylbenzyl)-3-[(4-methylphenyl)sulfanyl]propanamide has been used as a tool to study the role of sigma-1 receptors in these processes.

Mechanism of Action

The mechanism of action of N-(2-methylbenzyl)-3-[(4-methylphenyl)sulfanyl]propanamide involves its binding to the sigma-1 receptor. This binding leads to the modulation of various cellular processes, including calcium signaling and ion channel regulation. N-(2-methylbenzyl)-3-[(4-methylphenyl)sulfanyl]propanamide has also been shown to have an effect on the release of neurotransmitters such as dopamine, which may be related to its potential use in the treatment of neurological disorders.
Biochemical and Physiological Effects:
N-(2-methylbenzyl)-3-[(4-methylphenyl)sulfanyl]propanamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine in the brain, which may be related to its potential use in the treatment of Parkinson's disease. It has also been shown to have an effect on calcium signaling, which may be related to its potential use in the treatment of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-methylbenzyl)-3-[(4-methylphenyl)sulfanyl]propanamide in lab experiments is its high affinity for the sigma-1 receptor, which makes it a useful tool for studying the role of this protein in various cellular processes. However, one limitation of using N-(2-methylbenzyl)-3-[(4-methylphenyl)sulfanyl]propanamide is that it may have off-target effects, which could complicate the interpretation of experimental results.

Future Directions

There are a number of future directions for research related to N-(2-methylbenzyl)-3-[(4-methylphenyl)sulfanyl]propanamide. One area of interest is the development of more selective sigma-1 receptor ligands, which could help to reduce off-target effects. Another area of interest is the potential use of N-(2-methylbenzyl)-3-[(4-methylphenyl)sulfanyl]propanamide in the treatment of neurological disorders such as Parkinson's and Alzheimer's disease. Finally, further research is needed to better understand the role of the sigma-1 receptor in various cellular processes, which could have implications for the development of new treatments for a range of diseases.

Synthesis Methods

The synthesis method for N-(2-methylbenzyl)-3-[(4-methylphenyl)sulfanyl]propanamide involves the reaction of 2-methylbenzylamine with 4-methylbenzenethiol in the presence of a base such as sodium hydroxide. The resulting product is then purified using column chromatography to obtain N-(2-methylbenzyl)-3-[(4-methylphenyl)sulfanyl]propanamide in its pure form.